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Compound of Interest

Compound Name: 16-Epi-latrunculin B

Cat. No.: B162478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
16-Epi-latrunculin B is a stereoisomer of Latrunculin B, a marine macrolide toxin originally

isolated from the sponge Latrunculia magnifica. Like other members of the latrunculin family,

16-Epi-latrunculin B serves as a potent inhibitor of actin polymerization.[1][2] It functions by

sequestering globular actin (G-actin) monomers, thereby preventing their incorporation into

filamentous actin (F-actin) filaments.[2][3] This disruption of the actin cytoskeleton has profound

effects on a multitude of cellular processes, making 16-Epi-latrunculin B a valuable tool for

investigating cell motility, division, intracellular transport, and signal transduction.[4]

Furthermore, its cytotoxic and antiviral properties suggest its potential in drug development.[5]

These application notes provide detailed protocols for utilizing 16-Epi-latrunculin B to study its

effects on the actin cytoskeleton, cell viability, and cell migration.

Mechanism of Action
16-Epi-latrunculin B disrupts actin dynamics through a well-defined mechanism. It forms a 1:1

complex with G-actin, preventing the polymerization of G-actin into F-actin.[2] This

sequestration of actin monomers shifts the equilibrium towards F-actin depolymerization,

leading to a net disassembly of actin filaments.[3] The disruption of the actin cytoskeleton, a

critical component of the cell's structural framework, impacts numerous cellular functions that

are dependent on dynamic actin rearrangements.[4]
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Mechanism of Action of 16-Epi-latrunculin B
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Workflow for Actin Cytoskeleton Staining

1. Culture cells on coverslips

2. Treat with 16-Epi-latrunculin B

3. Fix cells

4. Permeabilize cells

5. Stain with Phalloidin conjugate

6. Image with fluorescence microscope
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Workflow for Cytotoxicity Assay

1. Seed cells in a 96-well plate

2. Add serial dilutions of
16-Epi-latrunculin B

3. Incubate for 24-72 hours

4. Add MTT/MTS reagent

5. Incubate

6. Measure absorbance
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Workflow for Transwell Migration Assay

1. Place transwell inserts in wells

2. Add chemoattractant to lower chamber

3. Seed cells with/without
16-Epi-latrunculin B in upper chamber

4. Incubate for 12-24 hours

5. Remove non-migrated cells

6. Stain and quantify migrated cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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